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Compound of Interest

Compound Name: Benzenepropanol

Cat. No.: B195566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical

properties of benzenepropanol, also known as 3-phenyl-1-propanol or hydrocinnamyl alcohol.

[1][2][3][4] This aromatic alcohol is a versatile compound utilized in the synthesis of various

pharmaceuticals, fragrances, and flavoring agents.[1][3] Its structure, featuring a benzene ring

attached to a propanol group, allows for various chemical modifications, making it a valuable

building block in organic synthesis.[1][3]

Chemical and Physical Properties
Benzenepropanol is a colorless to pale yellow, slightly viscous liquid.[1][5][6] It possesses a

characteristic sweet, floral-balsamic odor reminiscent of hyacinths and a sweet, pungent taste

suggestive of apricot.[2][5][6]

General and Physical Properties
The fundamental physical and chemical properties of benzenepropanol are summarized in the

table below for easy reference.
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Property Value Source(s)

Molecular Formula C₉H₁₂O [1][3]

Molecular Weight 136.19 g/mol [3][6]

Appearance
Clear, colorless to pale yellow,

slightly viscous liquid
[1][3][5][6]

Odor
Sweet, floral-balsamic,

reminiscent of hyacinths
[5][6]

Melting Point < -18 °C [2][5][6][7][8]

Boiling Point 235-236 °C [3][5][6][7]

119-121 °C at 12 mmHg [5][7][8]

Density 1.001 g/mL at 20 °C [5][7][8]

0.995 g/cm³ at 25 °C [2]

Flash Point 109 °C (229 °F) [5][6][9]

Refractive Index (n20/D) 1.526 [5][6][7][8]

Vapor Pressure 0.0234 mm Hg at 25 °C [2][6]

LogP (Octanol/Water Partition

Coefficient)
1.88 - 1.9 [2][6]

Solubility
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Solvent Solubility Source(s)

Water
Very slightly soluble (1:300);

5,680 mg/L at 25 °C
[2][5][7][9]

Ethanol Soluble [5][7][9]

Propylene Glycol Soluble [5][7][9]

Non-volatile Oils Soluble [5][7][9]

Glycerol Insoluble [5][7][9]

Mineral Oil Insoluble [5][7][9]

Experimental Protocols
Synthesis: Hydrogenation of Cinnamaldehyde
A primary method for the industrial preparation of benzenepropanol is the hydrogenation of

cinnamaldehyde.[5][6][9] This reaction involves the reduction of both the alkene and aldehyde

functional groups of cinnamaldehyde.

Methodology:

Catalyst Preparation: A suitable hydrogenation catalyst, such as palladium on carbon (Pd/C)

or a nickel-based catalyst, is suspended in a solvent like ethanol within a high-pressure

reactor.

Reaction Setup: Cinnamaldehyde is dissolved in the same solvent and added to the reactor.

Hydrogenation: The reactor is sealed, purged with nitrogen, and then pressurized with

hydrogen gas. The reaction mixture is stirred vigorously at a controlled temperature and

pressure until the uptake of hydrogen ceases, indicating the completion of the reaction.

Work-up: The catalyst is removed by filtration. The filtrate, containing the product, is then

concentrated under reduced pressure to remove the solvent.

Purification: The resulting crude benzenepropanol is purified by fractional distillation under

reduced pressure to yield the final high-purity product.[5][9]
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Synthesis of Benzenepropanol
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Caption: Workflow for the synthesis of benzenepropanol via hydrogenation.

Purification: Fractional Distillation
Fractional distillation is a key technique for purifying benzenepropanol, especially after

synthesis, to separate it from unreacted starting materials, byproducts, or solvents.[5][9] Given

its relatively high boiling point, distillation is typically performed under reduced pressure

(vacuum distillation) to prevent thermal decomposition.

Methodology:
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Apparatus Setup: A fractional distillation apparatus is assembled, including a round-bottom

flask, a fractionating column (e.g., Vigreux), a condenser, a receiving flask, and a vacuum

source with a pressure gauge.

Sample Charging: The crude benzenepropanol is placed in the round-bottom flask with

boiling chips or a magnetic stir bar.

Distillation: The system is evacuated to the desired pressure (e.g., 12 mmHg). The flask is

then heated gently.

Fraction Collection: The vapor rises through the fractionating column, and fractions are

collected based on their boiling points. For benzenepropanol, the fraction boiling at 119-121

°C at 12 mmHg is collected.[5][7][8]

Completion: Heating is discontinued once the desired fraction has been collected, and the

system is allowed to cool before being carefully returned to atmospheric pressure.
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Purification by Fractional Distillation

Input

Distillation Process

Output

Crude Benzenepropanol

Heating under
Reduced Pressure

Vaporization

Separation in
Fractionating Column

Condensation

Benzenepropanol Vapor

High/Low Boiling
Impurities (Separated)Purified Benzenepropanol

Click to download full resolution via product page

Caption: General workflow for purification via fractional distillation.

Structural Characterization: Spectroscopic Analysis
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The identity and purity of benzenepropanol are confirmed using a combination of

spectroscopic techniques.

Methodology:

Infrared (IR) Spectroscopy: An IR spectrum is obtained to identify key functional groups. For

benzenepropanol, characteristic peaks include a strong, broad O-H stretch around 3300-

3400 cm⁻¹, a C-O stretch near 1000 cm⁻¹, and peaks corresponding to the aromatic C-H

and C=C bonds of the benzene ring.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the number and environment of hydrogen atoms. The

spectrum will show distinct signals for the aromatic protons, the two methylene (-CH₂-)

groups, and the hydroxyl (-OH) proton.[10] The splitting patterns of the methylene groups

help confirm the propyl chain structure.

¹³C NMR: Shows the number of unique carbon environments, confirming the nine carbon

atoms in the structure.

Mass Spectrometry (MS): MS is used to determine the molecular weight of the compound.

The mass spectrum of benzenepropanol will show a molecular ion (M+) peak

corresponding to its molecular weight (136.19 g/mol ).[6] Fragmentation patterns can further

confirm the structure.
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Spectroscopic Analysis Workflow
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Caption: Workflow for the structural elucidation of benzenepropanol.

Safety and Handling
Benzenepropanol is considered a mild irritant to the skin and eyes.[1] Appropriate personal

protective equipment (PPE), such as safety goggles and gloves, should be worn when handling

the chemical.[11][12] It should be handled in a well-ventilated area to avoid inhalation of

vapors.[11][12]

Hazard Classifications: Eye Damage 1, Skin Corrosion 1B.[8]

Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide for fires.[2]

Storage: Store in a tightly closed container in a dry, well-ventilated place below +30°C.[6][13]
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This guide provides a foundational understanding of benzenepropanol's properties and

associated experimental methodologies. For detailed procedural steps and safety protocols,

always refer to specific laboratory standard operating procedures and the latest Safety Data

Sheets (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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